BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-Fluoro-N-
methyl-4-nitrobenzamide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

4-fluoro-N-methyl-2-
Compound Name:
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Cat. No.: B7973561

Get Quote

A Note on Isomeric Specificity: This guide focuses on 2-fluoro-N-methyl-4-nitrobenzamide
(CAS No. 915087-24-0). While the user query specified "4-fluoro-N-methyl-2-
nitrobenzamide," the former isomer is predominantly documented in scientific literature and

commercial availability, particularly as a crucial pharmaceutical intermediate. The structural
distinction is critical, and all data herein pertains to the 2-fluoro, 4-nitro substituted isomer.

Introduction and Core Identifiers

2-Fluoro-N-methyl-4-nitrobenzamide is a fluorinated aromatic compound of significant interest
in medicinal chemistry and pharmaceutical development. Its primary role is that of a key
intermediate in the synthesis of Enzalutamide, a second-generation non-steroidal anti-
androgen used in the treatment of castration-resistant prostate cancer.[1][2] The strategic
placement of the fluoro and nitro groups on the benzamide scaffold allows for subsequent
chemical modifications, leading to the complex structure of the final active pharmaceutical
ingredient (API).[1] Understanding the properties and synthesis of this intermediate is therefore
critical for researchers and professionals involved in the development of anti-cancer
therapeutics.

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b7973561#bc-rfq
https://www.benchchem.com/product/b7973561/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-fluoro-n-methyl-4-nitrobenzamide
https://www.benchchem.com/product/b7973561/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-fluoro-n-methyl-4-nitrobenzamide
https://apicule.com/api-intermediates/2-fluoro-n-methyl-4-nitrobenzamide/
https://www.researchgate.net/publication/263244012_A_Convenient_Synthesis_of_4-Amino-2-fluoro-N-methyl-benzamide
https://apicule.com/api-intermediates/2-fluoro-n-methyl-4-nitrobenzamide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7973561?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Compound Identification

A comprehensive list of identifiers for 2-fluoro-N-methyl-4-nitrobenzamide is provided below,
ensuring accurate tracking and sourcing of this compound.

Identifier Value

CAS Number 915087-24-0[1][3][4][5][6]

IUPAC Name 2-fluoro-N-methyl-4-nitrobenzamide[1]
PubChem CID 53440632[1]

Molecular Formula CsH7FN203[1][4]

Molecular Weight 198.15 g/mol [1]

Canonical SMILES CNC(=0)C1=C(C=C(C=C1)[O-]))F[6]

INChl=1S/C8H7FN203/c1-10-8(12)6-3-2-

InChl
5(11(13)14)4-7(6)9/h2-4H,1H3,(H,10,12)[3]
InChiKey CWGRZEVFBBAKCD-UHFFFAQOYSA-N[3]
Benzamide, 2-fluoro-N-methyl-4-nitro-; N-
Synonyms

methyl-2-fluoro-4-nitrobenzamide[1][4]

Physicochemical and Safety Data

The physical properties and safety information are essential for the proper handling, storage,
and use of 2-fluoro-N-methyl-4-nitrobenzamide in a laboratory or manufacturing setting.

Physicochemical Properties

Property Value Source
Physical Form Solid [3]
Purity >95% [31[6]

Room temperature, sealed in
Storage Temperature - [3]
dry conditions
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Safety and Hazard Information

2-Fluoro-N-methyl-4-nitrobenzamide is classified as a hazardous substance. Appropriate
personal protective equipment (PPE), including gloves, lab coat, and eye protection, should be
worn at all times when handling this compound. Work should be conducted in a well-ventilated
fume hood.

e GHS Pictogram: GHSO07 (Harmful)[3]
 Signal Word: Warning[3]

e Hazard Statements:

[e]

H302: Harmful if swallowed.[3]

o

H315: Causes skin irritation.[3]

[¢]

H319: Causes serious eye irritation.[3]

o

H335: May cause respiratory irritation.[3]
e Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[3][7]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3][7]

Synthesis and Manufacturing

The synthesis of 2-fluoro-N-methyl-4-nitrobenzamide is a multi-step process that begins with
the oxidation of 2-fluoro-4-nitrotoluene.[2][8] This is followed by chlorination to form an acyl
chloride, which then undergoes amination with methylamine.[2][9]

Synthetic Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 2-fluoro-N-methyl-4-
nitrobenzamide.
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Step 1: Oxidation Step 2: Acyl Chloride Formation Step 3: Amination

Multi-step elaboration

2-Fluoro-N-methyl- Reduction (e.g., Pd/C, H2) =( 4-Amino-2-fluoro- \ & cyclization »| Enzalutamide
4-nitrobenzamide \ N-methylbenzamide )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Fluoro-N-methyl-4-
nitrobenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7973561/docs#an-in-depth-technical-guide-to-2-
fluoro-n-methyl-4-nitrobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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